Cas no 327056-75-7 (Methyl 3-chloro-5-fluorobenzoate)

Methyl 3-chloro-5-fluorobenzoate is a fluorinated and chlorinated aromatic ester with the molecular formula C₈H₆ClFO₂. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its key advantages include high purity and stability, making it suitable for precise reactions such as cross-coupling or further functionalization. The presence of both chloro and fluoro substituents enhances its reactivity in electrophilic and nucleophilic substitution reactions. The ester group provides a handle for hydrolysis or transesterification, enabling downstream derivatization. Its well-defined structure ensures consistent performance in research and industrial processes. Proper handling under standard laboratory conditions is recommended due to its halogenated nature.
Methyl 3-chloro-5-fluorobenzoate structure
327056-75-7 structure
Product Name:Methyl 3-chloro-5-fluorobenzoate
CAS No:327056-75-7
MF:C8H6ClFO2
MW:188.583445072174
MDL:MFCD06204128
CID:853890
PubChem ID:21942504
Update Time:2025-06-09

Methyl 3-chloro-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-chloro-5-fluorobenzoate
    • benzoic acid, 3-chloro-5-fluoro-, methyl ester
    • 3-Chloro-5-fluorobenzoic acid methyl ester
    • DTXSID20620502
    • DB-360933
    • CNA05675
    • 327056-75-7
    • AKOS006295760
    • MFCD06204128
    • A12424
    • CS-0150831
    • SCHEMBL2823344
    • DOZOMYSFEVYLAU-UHFFFAOYSA-N
    • Methyl3-chloro-5-fluorobenzoate
    • AS-60875
    • MDL： MFCD06204128
    • Inchi： 1S/C8H6ClFO2/c1-12-8(11)5-2-6(9)4-7(10)3-5/h2-4H,1H3
    • InChI Key： DOZOMYSFEVYLAU-UHFFFAOYSA-N
    • SMILES： ClC1=CC(=CC(C(=O)OC)=C1)F

Computed Properties

  • Exact Mass: 188.00408
  • Monoisotopic Mass: 188.0040353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

Methyl 3-chloro-5-fluorobenzoate Pricemore >>

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 327056-75-7 97%
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M295728-250mg
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M295728-500mg
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Apollo Scientific
PC502675-1g
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 327056-75-7 95%
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 £30.00 2025-02-21
Apollo Scientific
PC502675-5g
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 327056-75-7 95%
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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Methyl 3-chloro-5-fluorobenzoate Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:327056-75-7)Methyl 3-chloro-5-fluorobenzoate
Order Number:A875537
Stock Status:in Stock
Quantity:5g/10g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:46
Price ($):153.0/184.0/384.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:327056-75-7)Methyl 3-chloro-5-fluorobenzoate
A875537
Purity:99%/99%/99%
Quantity:5g/10g/25g
Price ($):153.0/184.0/384.0
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